Cas no 58830-36-7 (2-(2-Chlorophenyl)hexanenitrile)

• Product Name: 2-(2-Chlorophenyl)hexanenitrile
• CAS No: 58830-36-7
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 340759
• Update Time: 2023-08-03

2-(2-Chlorophenyl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-butyl-2-chloro-
• Benzeneacetonitrile, alpha-butyl-2-chloro-
• 2-(2-Chlorophenyl)hexanenitrile

• Inchi： 1S/C12H14ClN/c1-2-3-6-10(9-14)11-7-4-5-8-12(11)13/h4-5,7-8,10H,2-3,6H2,1H3
• InChI Key： GHJVFISHBMQKFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Topological Polar Surface Area: 23.8